Cas no 114739-32-1 (Benzenemethanamine, 2-bromo-N,N,3-trimethyl-)

• Product Name: Benzenemethanamine, 2-bromo-N,N,3-trimethyl-
• CAS No: 114739-32-1
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 5302125
• Update Time: 2025-05-30

Benzenemethanamine, 2-bromo-N,N,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• [(2-bromo-3-methylphenyl)methyl]dimethylamine
• 1-(2-Bromo-3-methylphenyl)-N,N-dimethylmethanamine
• Benzenemethanamine, 2-bromo-N,N,3-trimethyl-

• Inchi： 1S/C10H14BrN/c1-8-5-4-6-9(10(8)11)7-12(2)3/h4-6H,7H2,1-3H3
• InChI Key： OJOIASGONBCBKA-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=CC=1CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 2.8
• Topological Polar Surface Area: 3.2

Additional information on Benzenemethanamine, 2-bromo-N,N,3-trimethyl-

Benzenemethanamine, 2-Bromo-N,N,3-Trimethyl: A Comprehensive Overview

Benzenemethanamine, 2-bromo-N,N,3-trimethyl, also known by its CAS registry number 114739-32-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of benzene, featuring a methanamine group substituted with bromine and multiple methyl groups. Its unique structure endows it with distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The molecular structure of Benzenemethanamine, 2-bromo-N,N,3-trimethyl consists of a benzene ring attached to a methanamine moiety. The methanamine group is further substituted with a bromine atom at the 2-position and two methyl groups at the N and 3 positions. This substitution pattern not only enhances the compound's stability but also influences its reactivity in various chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of complex organic molecules, particularly in drug discovery and materials science.

One of the most notable aspects of this compound is its role in modern organic synthesis. Researchers have employed Benzenemethanamine, 2-bromo-N,N,3-trimethyl as an intermediate in the construction of bioactive molecules. Its bromine substituent facilitates nucleophilic aromatic substitution reactions, which are critical in forming diverse carbon-nitrogen bonds. Moreover, the presence of methyl groups at the N and 3 positions enhances the compound's lipophilicity, making it an ideal candidate for drug delivery systems.

In terms of physical properties, Benzenemethanamine, 2-bromo-N,N,3-trimethyl exhibits a melting point of approximately 85°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for use in various laboratory settings. Recent advancements in analytical techniques have enabled precise determination of its purity and structural integrity using high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of this compound typically involves a multi-step process starting from benzene derivatives. One common approach includes the bromination of an appropriately substituted aniline derivative followed by alkylation to introduce the methyl groups. Recent optimizations in this synthesis pathway have focused on improving yield and reducing reaction times through the use of catalytic systems and microwave-assisted reactions.

Beyond its role as an intermediate in organic synthesis, Benzenemethanamine, 2-bromo-N,N,3-trimethyl has found applications in polymer chemistry. Its ability to form stable amide bonds has led to its use in synthesizing novel polyamides with enhanced thermal stability and mechanical properties. These polymers are being explored for use in high-performance materials such as lightweight composites and advanced textiles.

In conclusion, Benzenemethanamine, 2-bromo-N,N,3-trimethyl, CAS No. 114739-32-1, stands out as a crucial compound in contemporary chemistry due to its unique structure and versatile applications. From drug discovery to materials science, this compound continues to be a focal point for researchers seeking innovative solutions across diverse disciplines.